Cas no 15437-14-6 (Benzamide,N-(4-ethoxyphenyl)-)

• Product Name: Benzamide,N-(4-ethoxyphenyl)-
• CAS No: 15437-14-6
• MF: C₁₅H₁₅NO₂
• MW: 241.285104036331
• CID: 216011
• PubChem ID: 203878
• Update Time: 2025-06-10

Benzamide,N-(4-ethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-(4-ethoxyphenyl)-
• N-(4-ethoxyphenyl)benzamide
• N-(4-ETHOXY-PHENYL)-BENZAMIDE
• Z27808005
• AB01328188-02
• SCHEMBL7635847
• N-(4-Ethoxyphenyl)benzamide #
• AI3-30871
• Oprea1_787301
• DTXSID80165601
• 15437-14-6
• p-Benzophenetidide
• LOKFUBTWUGZRLA-UHFFFAOYSA-N
• CS-0294223
• AKOS000678527
• BRN 2942169
• 3-13-00-01077 (Beilstein Handbook Reference)
• Oprea1_598908
• NCGC00335322-01
• Benzamide, N-(4-ethoxyphenyl)-

• MDL： MFCD00087847
• Inchi： 1S/C15H15NO2/c1-2-18-14-10-8-13(9-11-14)16-15(17)12-6-4-3-5-7-12/h3-11H,2H2,1H3,(H,16,17)
• InChI Key： LOKFUBTWUGZRLA-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)NC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 241.11035
• Monoisotopic Mass: 241.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.155
• Boiling Point: 307.1°Cat760mmHg
• Flash Point: 139.5°C
• Refractive Index: 1.607
• PSA: 38.33

Additional information on Benzamide,N-(4-ethoxyphenyl)-

Comprehensive Overview of Benzamide, N-(4-ethoxyphenyl)- (CAS No. 15437-14-6): Properties, Applications, and Industry Insights

Benzamide, N-(4-ethoxyphenyl)- (CAS No. 15437-14-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This N-substituted benzamide derivative is characterized by its unique molecular structure, featuring an ethoxy phenyl group attached to the benzamide core. Its chemical formula, C₁₅H₁₅NO₂, and molecular weight of 241.29 g/mol make it a versatile intermediate in synthetic chemistry.

In recent years, the demand for high-purity benzamide derivatives like N-(4-ethoxyphenyl)benzamide has surged due to their potential applications in drug discovery. Researchers are particularly interested in its role as a building block for bioactive molecules, with studies exploring its utility in designing compounds targeting neurological and metabolic disorders. The compound's ethoxy functional group enhances its solubility profile, making it valuable for formulation development.

The synthesis of Benzamide, N-(4-ethoxyphenyl)- typically involves the condensation reaction between 4-ethoxyaniline and benzoyl chloride under controlled conditions. Advanced purification techniques such as recrystallization and column chromatography ensure the production of material meeting pharmaceutical-grade standards. Analytical characterization using HPLC, NMR spectroscopy, and mass spectrometry confirms the compound's structural integrity and purity.

From an industrial perspective, 15437-14-6 has become increasingly important in the development of specialty chemicals and fine pharmaceutical intermediates. Manufacturers are optimizing production processes to address growing market needs while maintaining strict quality control measures. The compound's stability under various storage conditions and compatibility with common organic solvents contribute to its widespread adoption in research laboratories.

Emerging trends in green chemistry have prompted investigations into more sustainable synthesis routes for N-(4-ethoxyphenyl)benzamide. Recent publications highlight catalytic methods that reduce energy consumption and minimize waste generation. These advancements align with global initiatives promoting environmentally friendly chemical production while maintaining cost-effectiveness for industrial-scale manufacturing.

Quality control protocols for CAS No. 15437-14-6 emphasize rigorous testing for impurities and residual solvents. Regulatory compliance with ICH guidelines ensures the material's suitability for pharmaceutical applications. Analytical methods development continues to evolve, with UPLC-MS techniques now offering faster and more sensitive detection limits compared to traditional approaches.

The scientific community remains actively engaged in exploring novel derivatives of Benzamide, N-(4-ethoxyphenyl)-, particularly for their potential biological activities. Structure-activity relationship (SAR) studies investigate how modifications to the ethoxy or benzamide moieties influence pharmacological properties. Such research contributes valuable data to medicinal chemistry databases and supports rational drug design efforts.

In material science applications, 15437-14-6 has shown promise as a precursor for functional polymers and liquid crystal materials. Its aromatic structure and hydrogen bonding capabilities make it interesting for designing advanced materials with tailored thermal and optical properties. Ongoing research explores its incorporation into supramolecular architectures for specialized applications.

Market analysis indicates steady growth in the benzamide derivatives sector, with N-(4-ethoxyphenyl)benzamide maintaining a significant position. Factors driving demand include increased R&D investment in small molecule therapeutics and expansion of contract research organizations. Supply chain optimization has become crucial to ensure reliable access to this important chemical building block.

From a safety perspective, proper handling procedures for Benzamide, N-(4-ethoxyphenyl)- include standard laboratory precautions. Material Safety Data Sheets (MSDS) provide comprehensive guidance on storage conditions, personal protective equipment, and emergency measures. Researchers appreciate the compound's favorable safety profile compared to more reactive intermediates.

Future directions for CAS 15437-14-6 research may explore its potential in catalysis and asymmetric synthesis. The compound's structural features suggest possible applications as a ligand or organocatalyst in stereoselective transformations. Such developments could further enhance its value in synthetic organic chemistry and process development.

For researchers seeking high-quality N-(4-ethoxyphenyl)benzamide, selecting suppliers with robust analytical capabilities and strict quality assurance programs is essential. Certificates of Analysis should include detailed information about purity, impurity profiles, and spectroscopic characterization to ensure reproducibility in experimental work.

The growing importance of Benzamide, N-(4-ethoxyphenyl)- in academic and industrial settings underscores the need for continued research into its properties and applications. Collaborative efforts between chemists, material scientists, and pharmacologists will likely uncover new opportunities for this versatile compound in coming years.